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Compound of Interest

Compound Name: Retapamulin

Cat. No.: B1680546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Retapamulin, a semi-synthetic derivative of the pleuromutilin class of antibiotics, serves as a

powerful tool for investigating the intricacies of bacterial ribosome function. Its unique

mechanism of action, targeting the peptidyl transferase center (PTC) on the 50S ribosomal

subunit, allows for precise studies of protein synthesis.[1][2][3][4] Retapamulin inhibits peptide

bond formation and, in some cases, the assembly of the 50S subunit itself.[3][5] A key

application of retapamulin is in ribosome profiling, where it selectively stalls ribosomes at the

translation initiation site, enabling the precise mapping of start codons across the bacterial

genome.[6][7] This document provides detailed application notes and protocols for the use of

retapamulin as a molecular probe in bacteriology and ribosome research.

Data Presentation
The following tables summarize the antibacterial activity of retapamulin against key Gram-

positive pathogens, Staphylococcus aureus and Streptococcus pyogenes, and its inhibitory

concentrations in functional assays.

Table 1: Minimum Inhibitory Concentration (MIC) of Retapamulin
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Organism Strain Type
MIC Range
(μg/mL)

MIC50
(μg/mL)

MIC90
(μg/mL)

Reference

Staphylococc

us aureus

Methicillin-

Susceptible

(MSSA) &

Methicillin-

Resistant

(MRSA)

0.03 - 0.25 - 0.12 [8]

Staphylococc

us aureus
All strains ≤0.015 - 0.12 - 0.12 [8]

Streptococcu

s pyogenes
All strains 0.008 - 0.03 - 0.06 [8]

Streptococcu

s pyogenes
All strains ≤0.015 - 0.12 ≤0.015 0.03 [8]

Table 2: 50% Inhibitory Concentration (IC50) of Retapamulin in S. aureus

Strain Assay IC50 (ng/mL) Reference

RN1786 (wt) Total Viable Cells 12 [5]

RN1786 (wt) Protein Synthesis 5 [5]

RN1786 (wt)
50S Subunit

Synthesis
27 [5]

A1024 (MRSA) Total Viable Cells 25 [5]

A1024 (MRSA) Protein Synthesis 17 [5]

A1024 (MRSA)
50S Subunit

Synthesis
20 [5]

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the mechanism of action of retapamulin and a typical

experimental workflow for its application in ribosome profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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